Cas no 25294-71-7 (2-Furanmethanol,5-nitro-, 2-propanoate)

• Product Name: 2-Furanmethanol,5-nitro-, 2-propanoate
• CAS No: 25294-71-7
• MF: C₈H₉NO₅
• MW: 199.160762548447
• CID: 262402
• PubChem ID: 91386
• Update Time: 2025-04-19

2-Furanmethanol,5-nitro-, 2-propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,5-nitro-, 2-propanoate
• (5-nitrofuran-2-yl)methyl propanoate
• 5-Nitro-2-furfuryl propionate
• 25294-71-7
• Propionic acid, 5-nitro-2-furfuryl ester
• DTXSID90179936

• Inchi： 1S/C8H9NO5/c1-2-8(10)13-5-6-3-4-7(14-6)9(11)12/h3-4H,2,5H2,1H3
• InChI Key： PRGGTHPPVOPHHG-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1COC(CC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.04807
• Monoisotopic Mass: 199.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.298
• Boiling Point: 290.6°Cat760mmHg
• Flash Point: 129.5°C
• Refractive Index: 1.507
• PSA: 82.58